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Compound of Interest

Compound Name: Chlozolinate

CAS No.: 72391-46-9

Cat. No.: B1210285 Get Quote

Executive Safety Assessment
Do not treat Chlozolinate as a generic organic solid. Chlozolinate is a dicarboximide fungicide

containing two chlorine atoms on the phenyl ring. While it is often categorized with general

"pesticides," its disposal requires specific protocols due to two critical factors:

Halogen Content: Improper combustion temperatures (<1000°C) can lead to the formation of

dioxins and hydrochloric acid (HCl) gas.

Toxic Metabolites: In alkaline aqueous environments (pH > 8), Chlozolinate rapidly

hydrolyzes. However, this is not a detoxification method. It degrades into 3,5-dichloroaniline,

a persistent toxicant. Therefore, chemical neutralization via hydrolysis is insufficient for

disposal.
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Property Value Operational Implication

CAS Number 84332-86-5
Use for waste manifesting.[1]

[2][3]

Molecular Formula C₁₃H₁₁Cl₂NO₅

Halogenated (Cl x2).[1][2][4]

Must be segregated from non-

halogenated solvents.[3]

Solubility (Water) Low (~2 mg/L)

High potential for precipitation

in aqueous waste lines

(clogging risk).[1]

LogPow ~3.3

Lipophilic; high potential for

bioaccumulation in aquatic

organisms.[1]

Hazard Codes
H351 (Carcinogen susp.),

H411 (Aquatic Chronic)

Zero-discharge policy for

sink/drains.[1]

The Science of Destruction: Why Incineration?
As researchers, we must understand the fate of our reagents. We do not simply "throw away"

Chlozolinate; we engineer its mineralization.

The only validated method for the complete destruction of Chlozolinate is high-temperature

incineration equipped with acid gas scrubbing.

The Mechanism: At temperatures >1100°C, the carbon skeleton mineralizes to CO₂, while

the chlorine atoms are converted to HCl.

The Control: The incinerator's scrubber system (typically using lime or caustic soda)

neutralizes the HCl gas to prevent acid rain formation.

The Risk of Low Temp: Incineration below 850°C poses a risk of de novo synthesis of

polychlorinated dibenzo-p-dioxins (PCDDs) due to the presence of the chlorinated phenyl

ring.
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The following diagram illustrates why chemical hydrolysis is rejected in favor of thermal

destruction.
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Figure 1: Decision logic contrasting the risks of chemical hydrolysis against the safety of

thermal incineration.

Step-by-Step Disposal Protocols
Scenario A: Solid Stock Disposal (Expired or Surplus)
Objective: Containment and transfer to high-temp incineration.[1]

Primary Containment: Keep the substance in its original glass or chemically resistant plastic

container. Ensure the lid is tightly sealed.[5]

Secondary Packaging: Place the primary container inside a clear, heavy-duty polyethylene

bag (minimum 4 mil thickness).

Labeling: Apply a hazardous waste label.

Text: "Hazardous Waste - Solid - Toxic - Halogenated."[1]

Constituents: Explicitly list "Chlozolinate."

Segregation: Place in the lab's Solid Toxic/Carcinogen waste stream.

Critical: Do not mix with oxidizers or strong acids in the same secondary bin.
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Scenario B: Liquid Waste (Mother Liquors & HPLC
Effluent)
Objective: Prevent aquatic release and equipment corrosion.

Characterization: Determine the solvent base.

If dissolved in Acetonitrile/Methanol: This is Halogenated Organic Solvent Waste.

If dissolved in Water:[6] This is Aqueous Toxic Waste.

Collection:

Use a High-Density Polyethylene (HDPE) carboy.

Crucial: Because Chlozolinate contains chlorine, it must be tallied towards the

"Halogenated" content of the waste container. Even if the solvent is non-halogenated (e.g.,

Methanol), the presence of dissolved Chlozolinate renders the mixture "Halogenated" for

disposal pricing and processing purposes.

pH Check: Ensure the waste solution is neutral (pH 6-8).

Why? Avoid extreme pH which could trigger uncontrolled hydrolysis and precipitation of

the dichloroaniline metabolite, creating sludge that is difficult to pump at the incineration

facility.

Scenario C: Contaminated Debris (Gloves, Weigh Boats)
[1]

Segregation: Do not throw nitrile gloves or weigh boats used with Chlozolinate into the

regular trash.

Packaging: Collect in a dedicated "Chemically Contaminated Debris" bin (usually a yellow or

white bucket with a sealing lid).

Disposal: This stream is typically autoclaved or incinerated depending on facility rules. For

Chlozolinate, incineration is preferred.
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Emergency Spill Contingency
Pre-requisite: Wear Nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat.[1]

Do Not Wash: Never use water to flush a powder spill. This spreads the contamination and

creates toxic liquid waste.

Dry Containment:

Cover the spill with an inert absorbent (Vermiculite or commercial spill pads).

If the spill is powder, cover gently with a dampened paper towel (dampened with water, not

solvent) to prevent dust generation, then scoop up.

Decontamination:

After removing bulk material, wipe the surface with a soap/water solution.

Collect all wipes into the "Contaminated Debris" solid waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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